Cas no 397-62-6 (5(4H)-Oxazolone,4-[(3-fluorophenyl)methylene]-2-phenyl-)

• Product Name: 5(4H)-Oxazolone,4-[(3-fluorophenyl)methylene]-2-phenyl-
• CAS No: 397-62-6
• MF: C₁₆H₁₀FNO₂
• MW: 267.254507541656
• CID: 307651
• PubChem ID: 1550107
• Update Time: 2025-04-19

5(4H)-Oxazolone,4-[(3-fluorophenyl)methylene]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,4-[(3-fluorophenyl)methylene]-2-phenyl-
• 4-(3-fluorobenzylidene)-2-phenyloxazol-5-one
• 4-[(3-Fluorophenyl)methylene]-2-phenyl-2-oxazolin-5-one
• 4-[(3-fluorophenyl)methylene]-2-phenyloxazol-5(4H)-one
• BRN 0020392
• NSC 74502
• 4-(m-Fluorobenzylidene)-2-phenyl-2-oxazolin-5-one
• 4-27-00-02959 (Beilstein Handbook Reference)
• EINECS 206-908-5
• 4-[(3-fluorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
• 4-((3-Fluorophenyl)methylene)-2-phenyloxazol-5(4H)-one
• HMS1421C21
• AKOS002274277
• 397-62-6
• 4-(3-Fluorobenzylidene)-2-phenyloxazol-5(4H)-one
• 2-Oxazolin-5-one, 4-(m-fluorobenzylidene)-2-phenyl-

• Inchi： 1S/C16H10FNO2/c17-13-8-4-5-11(9-13)10-14-16(19)20-15(18-14)12-6-2-1-3-7-12/h1-10H/b14-10+
• InChI Key： LEYZNNGXVVKDGN-GXDHUFHOSA-N
• SMILES： FC1=CC=CC(=C1)/C=C1\C(=O)OC(C2C=CC=CC=2)=N\1

Computed Properties

• Exact Mass: 267.07000
• Monoisotopic Mass: 267.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 385.6°Cat760mmHg
• Flash Point: 187°C
• Refractive Index: 1.598
• PSA: 38.66000
• LogP: 2.60580